molecular formula C7H4ClNO2S B1345131 4-Cyanobenzenesulfonyl chloride CAS No. 49584-26-1

4-Cyanobenzenesulfonyl chloride

Cat. No. B1345131
CAS RN: 49584-26-1
M. Wt: 201.63 g/mol
InChI Key: DBMFYTQPPBBKHI-UHFFFAOYSA-N
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Description

4-Cyanobenzenesulfonyl chloride is an organic compound with the molecular formula C7H4ClNO2S . It has an average mass of 201.630 Da and a monoisotopic mass of 200.965118 Da .


Synthesis Analysis

4-Cyanobenzenesulfonyl chloride is used in the preparation of phenyldiazenyl-sulfonamides as aromatase inhibitors . The quality of commercial lots of 4-cyanobenzenesulfonyl chloride was assessed by HPLC to detect sulfonic acid and quantitative 1H NMR spectroscopy to determine batch potency .


Molecular Structure Analysis

The molecular structure of 4-Cyanobenzenesulfonyl chloride is represented by the formula C7H4ClNO2S . It has an average mass of 201.630 Da and a monoisotopic mass of 200.965118 Da .


Chemical Reactions Analysis

4-Cyanobenzenesulfonamides of secondary amines were found to cleave to the parent amine cleanly under the action of thiol and base . This feature readily lends itself to the use of this motif as an amine protecting/activating group within a broader context of amine synthesis .


Physical And Chemical Properties Analysis

4-Cyanobenzenesulfonyl chloride is a light orange solid . It has a molecular weight of 201.63 .

Scientific Research Applications

Application in Chemical Synthesis

Specific Scientific Field

This application falls under the field of Chemical Synthesis .

Summary of the Application

4-Cyanobenzenesulfonyl chloride is used in the synthesis of 4-Cyanobenzenesulfonamides. This compound serves as a protecting group for amines, complementing the Nosyl group .

Methods of Application or Experimental Procedures

The quality of commercial lots of 4-cyanobenzenesulfonyl chloride is assessed by HPLC to detect sulfonic acid and quantitative 1H NMR spectroscopy to determine batch potency (weight percent). The chemical shifts of the sulfonic acid and sulfonyl chloride are very similar, and as such 1H NMR is not used to determine sulfonic acid quantity .

Results or Outcomes Obtained

The potency of 4-cyanobenzenesulfonyl chloride was determined by quantitative NMR using 1,3,5- trimethoxybenzene (99%) as an internal standard. Accurately weighed amounts of the sulfonyl chloride and the internal standard were dissolved in CDCl3 .

Safety And Hazards

4-Cyanobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause an allergic skin reaction . It is advised not to breathe its dust, get it in eyes, on skin, or on clothing . It should be used only under a chemical fume hood, and personal protective equipment/face protection should be worn .

properties

IUPAC Name

4-cyanobenzenesulfonyl chloride
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InChI

InChI=1S/C7H4ClNO2S/c8-12(10,11)7-3-1-6(5-9)2-4-7/h1-4H
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InChI Key

DBMFYTQPPBBKHI-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=CC=C1C#N)S(=O)(=O)Cl
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Molecular Formula

C7H4ClNO2S
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DSSTOX Substance ID

DTXSID30197912
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Molecular Weight

201.63 g/mol
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Product Name

4-Cyanobenzenesulfonyl chloride

CAS RN

49584-26-1
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Retrosynthesis Analysis

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Citations

For This Compound
92
Citations
MA Schmidt, RW Stokes, ML Davies… - The Journal of Organic …, 2017 - ACS Publications
… Purification of 4-Cyanobenzenesulfonyl Chloride To commercial 4-cyanobenzenesulfonyl chloride was added toluene (10.8 mL/g), and the mixture was heated to an internal …
Number of citations: 27 pubs.acs.org
MD Mertens, M Pietsch, G Schnakenburg… - The Journal of …, 2013 - ACS Publications
… Compound 1 (0.15 g, 1.0 mmol), DMAP (10 mg), DIPEA (0.16 g, 1.2 mmol), and 4-cyanobenzenesulfonyl chloride (0.24 g, 1.2 mmol) were reacted in CH 2 Cl 2 (10 mL) for 1 h. The …
Number of citations: 25 pubs.acs.org
TP Hopkins, JM Dener, AM Boldi - Journal of Combinatorial …, 2002 - ACS Publications
… Alternatively, sulfonylation of resin-bound secondary amines with 4-cyanobenzenesulfonyl chloride followed by borane reduction also gave solid-supported primary amines. Both resins …
Number of citations: 28 pubs.acs.org
T Gleede, F Yu, YL Luo, Y Yuan, J Wang… - ACS macro …, 2019 - ACS Publications
… The monomer 1 was prepared by the reaction of 2-methyl-aziridine with 4-cyanobenzenesulfonyl chloride and purified crystallization from tert-butyl methyl ether. The monomer was …
Number of citations: 19 pubs.acs.org
B Lemrová, M Maloň, M Soural - Organic & Biomolecular Chemistry, 2022 - pubs.rsc.org
… ,4-dinitrobenzenesulfonyl chloride and 4-cyanobenzenesulfonyl chloride instead of 4-NsCl. In the case of 2-NsCl and 4-cyanobenzenesulfonyl chloride, cyclization of the corresponding …
Number of citations: 2 pubs.rsc.org
TP Vasilieva, VI Dyachenko - Online journal “Fluorine notes” …, 2020 - en.notes.fluorine1.ru
… availability of corresponding starting CF3-containing arylamines 1a, b and 4, as well as by previously described specific example of obtaining 2-chloro-4-cyanobenzenesulfonyl chloride …
Number of citations: 5 en.notes.fluorine1.ru
R Jin, K Yuan, E Chatelain, JF Soulé… - Advanced Synthesis & …, 2014 - Wiley Online Library
… From 4-cyanobenzenesulfonyl chloride, the arylated product 18 was synthesized in lower yield due to some formation of the C2,C5-diarylated product 26. The reaction also tolerated …
Number of citations: 61 onlinelibrary.wiley.com
M Mansfeld, P Pařík, M Ludwig - Collection of Czechoslovak …, 2004 - cccc.uochb.cas.cz
… The syntheses starting from 4-cyanobenzenesulfonyl chloride had to omit the reprecipitation from sodium hydroxide solution since the CN group is quickly hydrolyzed to CONH2 in the …
Number of citations: 8 cccc.uochb.cas.cz
Y Yu, A Liu, J He, C Wang, H Mei, J Han - Chinese Chemical Letters, 2022 - Elsevier
… Even no desired tetrahydrocarbazoles products 3ac was obtained when 4-cyanobenzenesulfonyl chloride was used. On the other hand, an obvious steric hindrance effect was …
Number of citations: 8 www.sciencedirect.com
N Li, X Bai, L Zhang, Y Hou - Acta Crystallographica Section C …, 2018 - scripts.iucr.org
… 4-(Trifluoromethyl)benzaldehyde, (1), 4-piperidone hydrate hydrochloride, (2), 4-fluorobenzenesulfonyl chloride, 4-nitrobenzenesulfonyl chloride and 4-cyanobenzenesulfonyl chloride …
Number of citations: 14 scripts.iucr.org

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